N1-(2-chlorobenzyl)-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
Description
N1-(2-chlorobenzyl)-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H19ClN4O7S and its molecular weight is 482.89. The purity is usually 95%.
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Scientific Research Applications
Sulfamide Synthesis and Reactivity
A study by Borghese et al. (2006) introduced a milder and safer methodology for preparing nonsymmetrical sulfamides using N-substituted oxazolidin-2-one derivatives. This approach offers a convenient alternative to traditional methods that involve hazardous reagents, showcasing the relevance of oxazolidin-2-one derivatives in synthetic organic chemistry Borghese, Antoine, Hoeck, Mockel, & Merschaert, 2006.
Chiral Auxiliaries and Stereochemistry
Marcantoni, Mecozzi, and Petrini (2002) demonstrated the preparation of N-[1-(phenylsulfonyl)alkyl]oxazolidin-2-ones by condensing optically active oxazolidin-2-ones with aldehydes and benzenesulfinic acid. This work highlights the role of oxazolidin-2-ones as chiral auxiliaries, influencing the stereochemical outcomes of synthetic reactions Marcantoni, Mecozzi, & Petrini, 2002.
Antimicrobial Activities
Research by Babu, Pitchumani, and Ramesh (2013) on the synthesis of biologically active derivatives grafted onto tetrahydrobenzothiophene frameworks revealed significant antimicrobial activities against a variety of bacterial and fungal strains. This study illustrates the potential of integrating oxazolidinone structures into antimicrobial agents Babu, Pitchumani, & Ramesh, 2013.
Material Science Applications
Meng, Natansohn, Barrett, and Rochon (1996) explored the synthesis and properties of azo polymers incorporating nitrophenyl groups, revealing insights into the cooperative motion of polar side groups in amorphous polymers. This research underscores the utility of oxazolidinone derivatives in developing advanced materials with unique optical properties Meng, Natansohn, Barrett, & Rochon, 1996.
properties
IUPAC Name |
N'-[(2-chlorophenyl)methyl]-N-[[3-(4-nitrophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN4O7S/c20-16-4-2-1-3-13(16)11-21-18(25)19(26)22-12-17-23(9-10-31-17)32(29,30)15-7-5-14(6-8-15)24(27)28/h1-8,17H,9-12H2,(H,21,25)(H,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVJNXSVKQGPQPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(N1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])CNC(=O)C(=O)NCC3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN4O7S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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